2-(4-Bromobenzyl)isoindoline-1,3-dione

• IUPAC Name: 2-[(4-bromophenyl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H10BrNO2/c16-11-7-5-10(6-8-11)9-17-14(18)12-3-1-2-4-13(12)15(17)19/h1-8H,9H2
• InChI Key: OEIUKCOEPYIPFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=CC=C(C=C3)Br
• Molecular Formula: C15H10BrNO2
• DSSTOX Substance ID: DTXSID10358408
• Molecular Weight: 316.15 g/mol
• CAS No.: 153171-22-3

Description

2-(4-Bromobenzyl)isoindoline-1,3-dione is a chemical compound belonging to the isoindoline family. It is characterized by the presence of a bromobenzyl group attached to the isoindoline-1,3-dione core. This compound is known for its diverse applications in various fields, including chemistry, biology, medicine, and industry .

Mechanism of Action

Target of Action

The primary target of 2-(4-Bromobenzyl)isoindoline-1,3-dione is the human dopamine receptor D2 . This receptor plays a crucial role in the brain’s reward system and is involved in the regulation of mood, motivation, and attention.

Mode of Action

This compound interacts with the dopamine receptor D2, potentially modulating its activity

Biochemical Pathways

The compound’s interaction with the dopamine receptor D2 suggests that it may affect the dopaminergic pathways in the brain . These pathways are involved in a variety of physiological processes, including motor control, reward, and the release of various hormones.

Result of Action

One study suggests that it may have potential as a treatment for parkinsonism . In this study, a compound similar to this compound was found to reverse Parkinsonism induced by 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine in a mouse model .

Action Environment

For instance, it is recommended to store the compound in an inert atmosphere at room temperature .

Biochemical Analysis

Biochemical Properties

Isoindoline derivatives have been found to interact with various enzymes and proteins .

Cellular Effects

Some studies have suggested that isoindoline derivatives can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

The temporal effects of 2-(4-Bromobenzyl)isoindoline-1,3-dione in laboratory settings, including its stability, degradation, and long-term effects on cellular function, are areas of active research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Bromobenzyl)isoindoline-1,3-dione typically involves the condensation of phthalic anhydride with 4-bromobenzylamine. The reaction is carried out under reflux conditions in a suitable solvent such as toluene. The product is then purified using techniques like recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromobenzyl)isoindoline-1,3-dione undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromobenzyl group can be substituted with other nucleophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Cyclization Reactions: It can undergo cyclization to form fused ring systems.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and alkoxides. The reactions are typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

The major products formed from these reactions include substituted isoindoline-1,3-dione derivatives, oxidized or reduced forms of the compound, and fused ring systems .

Scientific Research Applications

2-(4-Bromobenzyl)isoindoline-1,3-dione has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

2-(4-Bromobutyl)isoindoline-1,3-dione: Similar structure but with a butyl group instead of a benzyl group.

2-(4-Chlorobenzyl)isoindoline-1,3-dione: Similar structure but with a chlorine atom instead of a bromine atom.

2-(4-Methylbenzyl)isoindoline-1,3-dione: Similar structure but with a methyl group instead of a bromine atom.

Uniqueness

2-(4-Bromobenzyl)isoindoline-1,3-dione is unique due to the presence of the bromobenzyl group, which imparts specific chemical and biological properties. The bromine atom enhances the compound’s reactivity and allows for the formation of various derivatives through substitution reactions. Additionally, the compound’s structure enables it to interact with specific molecular targets, making it valuable in scientific research and potential therapeutic applications .

Synthesis routes and methods

Procedure details

To a suspension of 10 g (44.94 mmol) of 4-bromobenzylamine hydrochloride in 200 ml of chloroform was added 12.5 ml (89.62 mmol) of triethylamine, followed by the addition of 8.99 g (60.67 mmol) of phthalic anhydride. The mixture was stirred at room temperature for 10 minutes to give a homogeneous solution, which was then heated at 75° C. for three hours. The reaction mixture was then evaporated to remove the chloroform and the residue was suspended in 400 ml of toluene followed by adding 700 mg of p-toluenesulfonic acid monohydrate. The resulting mixture was briefly refluxed at 140° C., and additional 3 ml of triethylamine was added to form a homogeneous solution. The solution was refluxed at 140° C. for 2 hours; and the water formed was collected through a Dean-Stark trap apparatus. The solution was then cooled to room temperature, washed with 3% sodium hydroxide (2×200 ml), water (1×200 ml), brine (1×200 ml), and dried over sodium sulfate. Removal of the solvent under reduced pressure gave 12.07 g (85% yield) of 4-phthalimidomethyl bromobenzene as a white solid. Rf: 0.6 (silica gel, ethyl acetate:hexane=1:2). 1H NMR (CDCl3): δ ppm 4.79 (2H, s), 7.31, 7.44 (2H each, AA'BB'), 7.73, 7.84 (2H each, m).